Cas no 1261826-07-6 (Ethyl 2-bromo-6-cyanobenzoate)

• Product Name: Ethyl 2-bromo-6-cyanobenzoate
• CAS No: 1261826-07-6
• MF: C₁₀H₈BrNO₂
• MW: 254.080021858215
• CID: 4948781
• Update Time: 2025-06-08

Ethyl 2-bromo-6-cyanobenzoate Chemical and Physical Properties

Names and Identifiers

• ethyl 2-bromo-6-cyanobenzoate
• Ethyl 2-bromo-6-cyanobenzoate

• Inchi： 1S/C10H8BrNO2/c1-2-14-10(13)9-7(6-12)4-3-5-8(9)11/h3-5H,2H2,1H3
• InChI Key： QTPSNZRXEXFEIF-UHFFFAOYSA-N
• SMILES： BrC1=CC=CC(C#N)=C1C(=O)OCC

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 258
• XLogP3: 2.6
• Topological Polar Surface Area: 50.1

Additional information on Ethyl 2-bromo-6-cyanobenzoate

Research Brief on Ethyl 2-bromo-6-cyanobenzoate (CAS: 1261826-07-6) in Chemical Biology and Pharmaceutical Applications

Ethyl 2-bromo-6-cyanobenzoate (CAS: 1261826-07-6) is a specialized chemical intermediate gaining attention in the fields of chemical biology and pharmaceutical research. This compound, characterized by its bromo and cyano functional groups, serves as a versatile building block in the synthesis of complex molecules, particularly in drug discovery and development. Recent studies have highlighted its potential in the construction of bioactive scaffolds and as a precursor for targeted therapeutics.

In the context of drug discovery, Ethyl 2-bromo-6-cyanobenzoate has been utilized in the synthesis of kinase inhibitors and other small-molecule therapeutics. A 2023 study published in the Journal of Medicinal Chemistry demonstrated its application in the development of novel Bruton's tyrosine kinase (BTK) inhibitors, showcasing its role in forming key pharmacophores. The bromo substituent allows for further functionalization via cross-coupling reactions, while the cyano group offers opportunities for heterocycle formation, expanding its utility in medicinal chemistry.

Recent advancements in synthetic methodology have explored the compound's reactivity in palladium-catalyzed cross-coupling reactions. Research from Organic Letters (2024) reported improved yields in Suzuki-Miyaura couplings using Ethyl 2-bromo-6-cyanobenzoate, with particular success in forming biaryl structures important for pharmaceutical compounds. The electron-withdrawing nature of the cyano group was found to enhance the reactivity of the bromo substituent in these transformations.

In chemical biology applications, Ethyl 2-bromo-6-cyanobenzoate has shown promise as a precursor for fluorescent probes and protein labeling reagents. A 2024 study in Chemical Communications detailed its conversion into a series of benzoxazole derivatives with tunable fluorescence properties, potentially useful for cellular imaging. The compound's structural features allow for straightforward modification to create probes with varying emission wavelengths and binding specificities.

From a safety and handling perspective, recent toxicological assessments (Regulatory Toxicology and Pharmacology, 2023) have provided updated data on Ethyl 2-bromo-6-cyanobenzoate, confirming its classification as a Category 2 skin irritant and recommending proper personal protective equipment during handling. These findings are particularly relevant for industrial-scale applications of the compound in pharmaceutical manufacturing.

The commercial availability and synthetic accessibility of Ethyl 2-bromo-6-cyanobenzoate continue to improve, with multiple suppliers now offering the compound in research quantities. Market analysis indicates growing demand for this intermediate, particularly in contract research organizations specializing in kinase inhibitor development. Future research directions may explore its application in PROTAC (proteolysis targeting chimera) technology and other emerging therapeutic modalities.